Cas no 1445385-02-3 (Lumicitabine)

• Product Name: Lumicitabine
• CAS No: 1445385-02-3
• MF: C₁₈H₂₅ClFN₃O₆
• MW: 433.8590
• MDL: MFCD28902238
• CID: 2359784
• PubChem ID: 89658382
• Update Time: 2024-11-04

Lumicitabine Chemical and Physical Properties

Names and Identifiers

• 4-chloromethyl-2-deoxy-3,5-di-O-isobutyryl-2-fluorocytidine
• ALS 008176
• ALS-008176
• ALS8176
• ALS-8176
• Lumicitabine
• BNW5PQ52G1
• Lumicitabine [USAN]
• 4'-Chloromethyl-2'-deoxy-3',5'-di-o-isobutyryl-2'-fluorocytidine
• DB14808
• SB19168
• Q27274772
• Cytidine, 4'-C-(chloromethyl)-2'-deoxy-2'-fluoro-, 3',5'-bis(2-methylpropanoate)
• 4'-C-(Chloromethyl)-2'-deoxy-2'-fluoro-cytidine 3',5'-Bis(2-methylpropanoate)
• AC-30919
• DA-70734
• (2R,3R,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-2-(chloromethyl)-4-fluoro-2-((isobutyryloxy)methyl)tetrahydrofuran-3-yl Isobutyrate
• EN300-22129548
• [(2R,3R,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-2-(chloromethyl)-4-fluoro-3-(2-methylpropanoyloxy)oxolan-2-yl]methyl 2-methylpropanoate
• HY-12983A
• MS-27760
• [(2R,3R,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-2-(chloromethyl)-4-fluoro-3-[(2-methylpropanoyl)oxy]oxolan-2-yl]methyl 2-methylpropanoate
• CS-5699
• LUMICITABINE [INN]
• SCHEMBL15070623
• CHEMBL3417258
• lumicitabina
• LUMICITABINE [WHO-DD]
• Lumicitabine (USAN)
• ((2R,3R,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-2-(chloromethyl)-4-fluoro-3-((2-methylpropanoyl)oxy)oxolan-2-yl)methyl 2-methylpropanoate
• 1445385-02-3
• UNII-BNW5PQ52G1
• lumicitabinum
• DTXSID801028057

• MDL： MFCD28902238
• Inchi： 1S/C18H25ClFN3O6/c1-9(2)15(24)27-8-18(7-19)13(28-16(25)10(3)4)12(20)14(29-18)23-6-5-11(21)22-17(23)26/h5-6,9-10,12-14H,7-8H2,1-4H3,(H2,21,22,26)/t12-,13+,14-,18-/m1/s1
• InChI Key： MJVKYGMNSQJLIN-KYZVSKTDSA-N
• SMILES： ClC([H])([H])[C@@]1(C([H])([H])OC(C([H])(C([H])([H])[H])C([H])([H])[H])=O)[C@]([H])([C@]([H])([C@]([H])(N2C(N=C(C([H])=C2[H])N([H])[H])=O)O1)F)OC(C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 433.1415914g/mol
• Monoisotopic Mass: 433.1415914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 1.5

Lumicitabine Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 2',5'-dideoxyribonucleosides